Cas no 903590-00-1 (2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine)

• Product Name: 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine
• CAS No: 903590-00-1
• MF: C₂₂H₂₃ClN₈
• MW: 434.92462182045
• CID: 5425699
• Update Time: 2025-06-08

2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine

• Inchi： 1S/C22H23ClN8/c1-15-11-16(2)28-22(27-15)30-9-7-29(8-10-30)20-18-12-26-31(21(18)25-14-24-20)13-17-5-3-4-6-19(17)23/h3-6,11-12,14H,7-10,13H2,1-2H3
• InChI Key： MJVGYGWSSFYOLE-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=NC(C)=CC(C)=N3)CC2)=C2C=NN(CC3=CC=CC=C3Cl)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine

Recent Advances in the Study of 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine (CAS: 903590-00-1)

The compound 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine (CAS: 903590-00-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has been the subject of extensive research due to its potential therapeutic applications, particularly in oncology and neurological disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets, which are implicated in various cancer pathways. Structural-activity relationship (SAR) studies have revealed that the 2-chlorophenylmethyl group and the piperazine moiety are critical for maintaining high binding affinity and selectivity. Additionally, modifications to the pyrimidine ring have been explored to enhance metabolic stability and reduce off-target effects. These insights have paved the way for the development of next-generation derivatives with improved therapeutic profiles.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine exhibits promising antitumor activity in xenograft models of breast cancer. The compound was shown to inhibit tumor growth by targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. Furthermore, the study highlighted the compound's favorable safety profile, with minimal toxicity observed in normal tissues.

Another area of interest is the compound's potential application in neurological disorders. Preliminary data from in vitro and in vivo studies suggest that it may modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has sparked investigations into its utility for treating conditions such as Parkinson's disease and depression. However, further research is needed to fully understand its neuropharmacological effects and to address potential challenges related to blood-brain barrier penetration.

Despite these promising findings, several challenges remain in the development of 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine as a therapeutic agent. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed through systematic formulation and pharmacokinetic studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, recent research on 2-(4-{1-(2-chlorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-4,6-dimethylpyrimidine (CAS: 903590-00-1) has provided valuable insights into its therapeutic potential and mechanistic underpinnings. While significant progress has been made, ongoing studies are expected to further refine its properties and expand its applications. This compound represents a promising candidate for the treatment of cancer and neurological disorders, and its continued development will be closely watched by the scientific community.